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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core mechanical and durability

properties of Comspan®, a composite luting cement developed by Dentsply Sirona.

Comspan® is a two-paste, self-curing composite resin cement based on a Bisphenol A-glycidyl

methacrylate (BIS-GMA) formulation.[1][2][3][4] It is primarily designed for the permanent

cementation of cast metal, resin-bonded retainers, commonly known as Maryland bridges.[2][3]

[5] The material's performance relies on its chemical composition, which polymerizes to form a

durable, insoluble, and high-strength bond.[1][2]

The core matrix is composed of BIS-GMA and other polymerizable dimethacrylate resins.[6]

The base paste and catalyst paste contain an inorganic filler system, primarily consisting of

barium boron alumino silicate glass (<70% by weight) and hydrophobic amorphous silica

(<5%), which provides radiopacity and enhances mechanical properties.[6] The self-curing

reaction is initiated by mixing the two pastes, one of which contains benzoyl peroxide (<5%) as

a catalyst.[6]

Mechanical Strength Properties
While specific quantitative data for the Comspan® brand is not publicly released by the

manufacturer, its classification as a BIS-GMA-based composite luting cement allows for an
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analysis based on typical values reported in scientific literature for this category of materials.

The following table summarizes the expected range of mechanical properties.

Disclaimer: The following data represents typical values for BIS-GMA/TEGDMA-based dental

composites and may not reflect the exact performance of Comspan®. Values are influenced by

filler load, particle size, and specific monomer ratios.

Mechanical Property Typical Value Range Significance in Application

Compressive Strength 180 - 340 MPa

Indicates the material's ability

to withstand masticatory

(chewing) forces, which are

primarily compressive.[7][8]

Flexural Strength 100 - 150 MPa

Measures the material's

resistance to fracture under

bending loads, crucial for the

margins of restorations.[9][10]

Flexural Modulus 8 - 12 GPa

Represents the material's

stiffness or rigidity; a higher

modulus indicates less

deformation under load.[8][9]

Tensile Strength 18 - 42 MPa

Reflects the material's ability to

resist fracture when pulled

apart, a less dominant but still

important stress in the oral

environment.[8][11]

Durability and Physicochemical Properties
The long-term stability and durability of a luting cement in the oral environment are critical for

clinical success. Key parameters include resistance to water degradation and maintenance of

structural integrity over time. Comspan® is described by the manufacturer as being "virtually

insoluble".[1][2][3]
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Durability Property
ISO 4049:2019

Requirement

Typical Values (BIS-

GMA Cements)

Significance in

Application

Water Sorption ≤ 40 µg/mm³ 20 - 40 µg/mm³

Measures the amount

of water absorbed by

the material. High

sorption can lead to

plasticization,

expansion, and

reduced mechanical

properties.[12][13]

Solubility ≤ 7.5 µg/mm³ 1 - 5 µg/mm³

Quantifies the mass of

material that dissolves

in water over time.

High solubility can

lead to marginal gaps,

microleakage, and

material degradation.

[12][13]

Experimental Protocols
The mechanical and durability properties of polymer-based dental materials are determined

using standardized testing methodologies. The primary international standard governing these

procedures is ISO 4049: Dentistry — Polymer-based restorative materials.[12][14][15]

Flexural Strength (Three-Point Bending Test)
This test is one of the most critical for characterizing the strength of dental composites.

Specimen Preparation: Rectangular bar specimens, typically measuring 25 mm x 2 mm x 2

mm, are fabricated by injecting the mixed cement paste into a mold. The material is allowed

to self-cure completely according to the manufacturer's instructions for use.[9]

Conditioning: Specimens are conditioned by storing them in distilled water at 37°C for 24

hours to simulate oral conditions.[12]
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Testing Apparatus: A universal testing machine is used, equipped with a three-point bending

fixture. The fixture consists of two supports (typically 20 mm apart) and a central loading rod.

Procedure: The specimen is placed on the supports, and a compressive load is applied to

the center of the bar at a constant crosshead speed (e.g., 0.5 mm/min) until fracture occurs.

[16]

Calculation: The flexural strength (σ) in Megapascals (MPa) is calculated using the formula:

σ = 3FL / 2bh²

Where: F is the maximum load at fracture (N), L is the distance between the supports

(mm), b is the specimen width (mm), and h is the specimen height (mm).

Water Sorption and Solubility
This protocol determines the material's stability in an aqueous environment.

Specimen Preparation: Disc-shaped specimens (e.g., 15 mm diameter, 1 mm thickness) are

prepared and allowed to fully cure.

Initial Conditioning: The specimens are placed in a desiccator and weighed repeatedly until a

constant mass (m₁) is achieved. The dimensions (volume, V) are measured.

Water Immersion: The discs are immersed in distilled water at 37°C for a specified period,

typically 7 days.[12]

Mass Measurement after Sorption: After 7 days, the specimens are removed, gently wiped

dry, and weighed to determine the saturated mass (m₂).

Re-conditioning: The specimens are then returned to the desiccator and dried until they

again reach a constant mass (m₃).

Calculation:

Water Sorption (Wsp) in µg/mm³ is calculated as: Wsp = (m₂ - m₃) / V

Solubility (Wsl) in µg/mm³ is calculated as: Wsl = (m₁ - m₃) / V
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Caption: Self-cure polymerization pathway of BIS-GMA resin cement.

Experimental Workflow: ISO 4049 Flexural Strength Test
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Caption: Standardized workflow for flexural strength testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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